ethyl 6-hydroxy-3-(methylsulfanyl)-1,2,4-triazine-5-carboxylate
Description
The description of a chemical compound includes its molecular formula, structure, and other identifiers like CAS number, EC number, etc. It also includes the compound’s role or use in various applications .
Synthesis Analysis
Synthesis analysis involves understanding the methods used to synthesize the compound. This includes the reactants used, the conditions under which the reaction takes place, and the yield of the reaction .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in a molecule. This includes the types of bonds (covalent, ionic, etc.), bond lengths, and angles, as well as any functional groups present .Chemical Reactions Analysis
Chemical reactions analysis involves studying the reactions that the compound undergoes. This includes understanding the reactants and products, the conditions under which the reaction occurs, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, etc. Chemical properties include reactivity, stability, etc .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 6-hydroxy-3-(methylsulfanyl)-1,2,4-triazine-5-carboxylate involves the reaction of ethyl 3-amino-4-methylthio-5-oxo-1,2,4-triazine-6-carboxylate with sodium hydroxide and hydrogen peroxide to form the desired product.", "Starting Materials": [ "Ethyl 3-amino-4-methylthio-5-oxo-1,2,4-triazine-6-carboxylate", "Sodium hydroxide", "Hydrogen peroxide" ], "Reaction": [ "To a solution of ethyl 3-amino-4-methylthio-5-oxo-1,2,4-triazine-6-carboxylate in water, add sodium hydroxide and stir for 10 minutes.", "Add hydrogen peroxide to the reaction mixture and stir for an additional 30 minutes.", "Acidify the reaction mixture with hydrochloric acid and extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the desired product." ] } | |
CAS RN |
96259-27-7 |
Molecular Formula |
C7H9N3O3S |
Molecular Weight |
215.2 |
Purity |
95 |
Origin of Product |
United States |
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